Cas no 2229642-34-4 (4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one)

• Product Name: 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one
• CAS No: 2229642-34-4
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 6075696
• PubChem ID: 165838647
• Update Time: 2025-07-20

4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one
• 4-[3-(trifluoromethyl)pyridin-2-yl]but-3-en-2-one
• 2229642-34-4
• EN300-1943429

• Inchi： 1S/C10H8F3NO/c1-7(15)4-5-9-8(10(11,12)13)3-2-6-14-9/h2-6H,1H3/b5-4+
• InChI Key： UZOBZBMFPWRAJW-SNAWJCMRSA-N
• SMILES： FC(C1=CC=CN=C1/C=C/C(C)=O)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one

Recent Advances in the Study of 4-3-(Trifluoromethyl)pyridin-2-ylbut-3-en-2-one (CAS: 2229642-34-4)

The compound 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one (CAS: 2229642-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of the trifluoromethyl group and the pyridine moiety in its structure enhances its reactivity and makes it a valuable building block for the synthesis of pharmacologically active molecules. Researchers have employed various catalytic methods, including palladium-catalyzed cross-coupling reactions, to functionalize this compound and generate diverse derivatives with potential biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one exhibits promising inhibitory effects against several kinase targets, including those involved in inflammatory and oncogenic pathways. Molecular docking simulations suggest that the compound interacts with the ATP-binding sites of these kinases, thereby disrupting their enzymatic activity. These findings position it as a potential lead compound for the development of kinase inhibitors.

Further investigations into the pharmacokinetic properties of 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one have revealed moderate bioavailability and metabolic stability. However, structural optimization efforts are underway to improve its drug-like properties, such as solubility and half-life. Recent modifications include the introduction of polar substituents and the exploration of prodrug strategies to enhance its therapeutic potential.

The compound's mechanism of action has also been explored in the context of neurodegenerative diseases. Studies indicate that it may modulate oxidative stress pathways and reduce neuroinflammation, making it a candidate for further investigation in conditions like Alzheimer's and Parkinson's diseases. Animal models have shown reduced markers of neurodegeneration following treatment with derivatives of this compound, though more extensive preclinical studies are needed to validate these effects.

In conclusion, 4-3-(trifluoromethyl)pyridin-2-ylbut-3-en-2-one (CAS: 2229642-34-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research is focused on optimizing its structure for enhanced efficacy and safety, as well as exploring its potential in combination therapies. The compound's versatility and biological activity underscore its importance in the development of next-generation pharmaceuticals.